Cas no 2167367-63-5 (4-Amino-3-(fluorosulfonyl)benzoic acid)

• Product Name: 4-Amino-3-(fluorosulfonyl)benzoic acid
• CAS No: 2167367-63-5
• MF: C₇H₆FNO₄S
• MW: 219.190244197845
• CID: 5466038
• PubChem ID: 165512633
• Update Time: 2025-10-29

4-Amino-3-(fluorosulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(fluorosulfonyl)benzoic acid
• Z3026106041
• 4-Amino-3-(fluorosulfonyl)benzoic acid

• Inchi： 1S/C7H6FNO4S/c8-14(12,13)6-3-4(7(10)11)1-2-5(6)9/h1-3H,9H2,(H,10,11)
• InChI Key： PZENVZOYLNCYJY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1N)(=O)(=O)F

Computed Properties

• Exact Mass: 219.00015701 g/mol
• Monoisotopic Mass: 219.00015701 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 219.19
• XLogP3: 1.1
• Topological Polar Surface Area: 106

Additional information on 4-Amino-3-(fluorosulfonyl)benzoic acid

4-Amino-3-(fluorosulfonyl)benzoic acid (CAS No. 2167367-63-5): An Overview of Its Properties, Applications, and Recent Research

4-Amino-3-(fluorosulfonyl)benzoic acid (CAS No. 2167367-63-5) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which includes an amino group, a fluorosulfonyl group, and a carboxylic acid moiety. These functional groups contribute to its diverse chemical properties and potential applications in various scientific domains.

The molecular formula of 4-Amino-3-(fluorosulfonyl)benzoic acid is C₈H₆FNO₄S, and its molecular weight is approximately 225.19 g/mol. The compound's structure can be represented as:

C8H6FNO4S

The presence of the fluorosulfonyl group (F-SO₂-) imparts significant reactivity and stability to the molecule, making it a valuable intermediate in synthetic chemistry. The amino group (-NH₂) and carboxylic acid group (-COOH) further enhance its reactivity and solubility properties, allowing for a wide range of chemical transformations.

In terms of physical properties, 4-Amino-3-(fluorosulfonyl)benzoic acid is a white to off-white solid at room temperature. It is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability but may decompose at high temperatures or under strong acidic or basic conditions.

The unique combination of functional groups in 4-Amino-3-(fluorosulfonyl)benzoic acid makes it an attractive candidate for various applications in organic synthesis, pharmaceutical research, and materials science. One of the key areas of interest is its use as an intermediate in the synthesis of more complex molecules. For example, the amino group can be readily modified through reactions such as acylation, alkylation, or coupling with other functional groups to form amides or ureas.

The fluorosulfonyl group is particularly noteworthy for its ability to participate in electrophilic substitution reactions and nucleophilic addition reactions. This property has been exploited in the development of novel fluorinated compounds with potential applications in drug discovery and materials science. Recent studies have shown that fluorinated compounds can exhibit enhanced biological activity, improved pharmacokinetic properties, and reduced toxicity compared to their non-fluorinated counterparts.

In the pharmaceutical industry, 4-Amino-3-(fluorosulfonyl)benzoic acid has been investigated for its potential as a lead compound in the development of new drugs. For instance, researchers have explored its use as a scaffold for designing inhibitors of specific enzymes involved in disease pathways. One notable example is the development of inhibitors targeting enzymes such as kinases and proteases, which play crucial roles in various diseases including cancer and neurodegenerative disorders.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 4-Amino-3-(fluorosulfonyl)benzoic acid-derived compounds as potent inhibitors of a specific kinase involved in cancer cell proliferation. The study demonstrated that these compounds exhibited high selectivity and efficacy in inhibiting the target enzyme, suggesting their potential as therapeutic agents.

Beyond pharmaceutical applications, 4-Amino-3-(fluorosulfonyl)benzoic acid has also found use in materials science. Its unique chemical properties make it suitable for the synthesis of functional materials with tailored properties. For example, researchers have utilized this compound to develop novel polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

In conclusion, 4-Amino-3-(fluorosulfonyl)benzoic acid (CAS No. 2167367-63-5) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique structure and chemical properties make it an invaluable tool for researchers seeking to develop new drugs, functional materials, and advanced technologies. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific disciplines.